Cas no 1431963-84-6 (3-Fluoro-4-(2,2,2-trifluoroethoxy)aniline hydrochloride)

• Product Name: 3-Fluoro-4-(2,2,2-trifluoroethoxy)aniline hydrochloride
• CAS No: 1431963-84-6
• MF: C₈H₈ClF₄NO
• MW: 245.601835250854
• MDL: MFCD25371152
• CID: 4700061
• PubChem ID: 90484250
• Update Time: 2025-10-28

3-Fluoro-4-(2,2,2-trifluoroethoxy)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-FLUORO-4-(2,2,2-TRIFLUOROETHOXY)ANILINE HYDROCHLORIDE
• PC410092
• [3-Fluoro-4-(2,2,2-trifluoroethoxy)phenyl]amine hydrochloride
• 3-Fluoro-4-(2,2,2-trifluoroethoxy)aniline hydrochloride

• MDL： MFCD25371152
• Inchi： 1S/C8H7F4NO.ClH/c9-6-3-5(13)1-2-7(6)14-4-8(10,11)12;/h1-3H,4,13H2;1H
• InChI Key： ICIHYAWVFNVJKA-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C=CC=1OCC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 185
• Topological Polar Surface Area: 35.2

3-Fluoro-4-(2,2,2-trifluoroethoxy)aniline hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-Fluoro-4-(2,2,2-trifluoroethoxy)aniline hydrochloride

3-Fluoro-4-(2,2,2-trifluoroethoxy)aniline Hydrochloride (CAS No. 1431963-84-6): A Comprehensive Overview

3-Fluoro-4-(2,2,2-trifluoroethoxy)aniline hydrochloride (CAS No. 1431963-84-6) is a specialized fluorinated aromatic amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoroethoxy and fluoro substituents, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular structure combines the electron-withdrawing properties of fluorine atoms with the versatility of an aniline backbone, making it a valuable building block in modern organic synthesis.

The growing demand for fluorinated compounds in drug discovery has propelled 3-Fluoro-4-(2,2,2-trifluoroethoxy)aniline hydrochloride into the spotlight. Researchers frequently search for "fluorinated aniline derivatives" and "CAS 1431963-84-6 applications" as they explore novel synthetic pathways. The compound's ability to influence pharmacokinetic properties—such as metabolic stability and membrane permeability—makes it particularly interesting for developing next-generation pharmaceuticals targeting CNS disorders and inflammatory conditions.

From a chemical perspective, 3-Fluoro-4-(2,2,2-trifluoroethoxy)aniline HCl demonstrates remarkable stability under various reaction conditions. Its hydrochloride salt form enhances solubility in polar solvents, a feature frequently investigated in queries like "solubility of fluorinated anilines." The compound's melting point typically ranges between 180-185°C, with purity levels exceeding 98% in commercial samples—a critical parameter for researchers searching for "high-purity fluorinated building blocks."

In synthetic applications, this compound serves as a precursor for heterocyclic compounds and biaryl structures. Recent publications highlight its use in constructing trifluoromethyl-containing pharmacophores, addressing the pharmaceutical industry's need for compounds with improved bioavailability. The 3-Fluoro-4-(2,2,2-trifluoroethoxy)aniline hydrochloride moiety has shown particular promise in developing kinase inhibitors, as evidenced by growing searches for "fluorinated anilines in drug design" and "CAS 1431963-84-6 synthetic routes."

The agrochemical sector has also recognized the potential of 3-Fluoro-4-(2,2,2-trifluoroethoxy)aniline hydrochloride. Its structural features contribute to the development of novel pesticides with enhanced environmental persistence and target specificity. Industry professionals increasingly search for "fluorinated anilines in crop protection" and "1431963-84-6 agrochemical applications," reflecting the compound's expanding role in sustainable agriculture solutions.

Quality control of 3-Fluoro-4-(2,2,2-trifluoroethoxy)aniline hydrochloride typically involves HPLC analysis, with retention time and peak purity being critical parameters. Analytical chemists frequently investigate "HPLC methods for fluorinated anilines" and "CAS 1431963-84-6 characterization," underscoring the importance of robust analytical protocols for this compound class. The hydrochloride salt's crystalline structure facilitates characterization by X-ray diffraction, providing valuable insights for researchers studying "fluorinated compound crystallography."

Market trends indicate steady growth in demand for 3-Fluoro-4-(2,2,2-trifluoroethoxy)aniline hydrochloride, particularly in regions with strong pharmaceutical R&D infrastructure. Suppliers have noted increased inquiries about "bulk quantities of CAS 1431963-84-6" and "custom synthesis fluorinated anilines," reflecting the compound's transition from laboratory-scale to industrial applications. Regulatory compliance remains a key consideration, with manufacturers ensuring adherence to REACH and other chemical safety standards.

Storage and handling of 3-Fluoro-4-(2,2,2-trifluoroethoxy)aniline hydrochloride require standard precautions for amine salts—protection from moisture and storage at room temperature. These practical considerations generate search queries like "stability of fluorinated aniline hydrochlorides" and "CAS 1431963-84-6 material safety." The compound's shelf life typically exceeds two years when properly stored, making it a reliable reagent for long-term research projects.

Future research directions for 3-Fluoro-4-(2,2,2-trifluoroethoxy)aniline hydrochloride include exploration of its catalytic applications and potential in material science. Emerging search terms such as "fluorinated anilines in OLEDs" and "1431963-84-6 polymer applications" hint at expanding applications beyond traditional chemical synthesis. The compound's unique electronic properties make it particularly interesting for developing advanced functional materials.

In conclusion, 3-Fluoro-4-(2,2,2-trifluoroethoxy)aniline hydrochloride (CAS No. 1431963-84-6) represents a versatile and increasingly important fluorinated building block. Its applications span pharmaceutical development, agrochemical innovation, and emerging materials science, with research interest reflected in growing search volumes for "fluorinated aniline derivatives" and "specialty fluorine compounds." As synthetic methodologies advance and new applications emerge, this compound will likely maintain its position as a valuable tool for chemical innovation.